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Compound of Interest

Compound Name: Purinostat

CAS No.: 1929583-17-4

Cat. No.: B15589147

Get Quote

The proper disposal of Purinostat, a potent histone deacetylase (HDAC) inhibitor, is crucial for

ensuring laboratory safety and preventing environmental contamination.[1][2][3] As Purinostat
is classified as a cytotoxic compound, it requires handling and disposal as hazardous chemical

waste.[4][5][6][7] Adherence to the following procedures is mandatory to comply with safety

regulations and minimize risk.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant

gloves.[8] All handling of Purinostat, especially during disposal preparation, must occur in a

well-ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of

aerosols or dust particles.[8][9]

Data Presentation: Waste Classification and Handling
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Waste Type
Container
Requirement

Labeling Disposal Method

Solid Purinostat

Waste

Dedicated, leak-proof,

puncture-resistant

container, often with a

purple or red lid/liner.

[4][10][11]

"Hazardous Cytotoxic

Waste", Chemical

Name: "Purinostat",

Hazard Symbols (e.g.,

"Toxic").[8][12]

Collection by

institutional

Environmental Health

& Safety (EHS) or a

licensed hazardous

waste contractor for

high-temperature

incineration.[4][9][11]

Liquid Purinostat

Waste

Sealable, leak-proof

container compatible

with the solvent used

(e.g., DMSO).

"Hazardous Cytotoxic

Waste", List all

chemical components

and concentrations.[8]

[9]

Do not pour down the

drain.[9][11] Collect

for disposal via

institutional EHS or a

licensed contractor.

Contaminated

Labware

Sharps: Designated

sharps container for

cytotoxic waste.[4][10]

Non-sharps (gloves,

pipette tips, etc.):

Lined, designated

cytotoxic waste bin.[8]

[10]

"Hazardous Cytotoxic

Waste" / Biohazard

symbol as

appropriate.[4][10]

Collection by

institutional EHS or a

licensed hazardous

waste contractor.[9]

Empty Purinostat

Containers
N/A

Deface or remove the

original label after

decontamination.[8]

Must be triple-rinsed

with a suitable

solvent. The rinsate

must be collected as

hazardous liquid

waste.[8] After rinsing,

the container can be

disposed of as non-

hazardous solid

waste.
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Experimental Protocol: Step-by-Step Disposal of
Purinostat
This protocol outlines the detailed methodology for the safe disposal of Purinostat and

associated contaminated materials.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid Purinostat waste, including unused or expired powder and contaminated

consumables like weighing paper, pipette tips, and gloves.

Place these materials into a dedicated, leak-proof hazardous waste container clearly

marked for cytotoxic waste.[8][10] This container should be lined with a purple or red bag

as per institutional guidelines.[4][10]

Liquid Waste:

Collect all solutions containing Purinostat in a sealable, chemical-resistant waste

container.

Never dispose of liquid Purinostat waste down the sanitary sewer.[9][11]

Sharps:

Dispose of any needles, syringes, or other contaminated sharps immediately into a

designated, puncture-proof sharps container for cytotoxic waste.[10][11]

2. Container Labeling:

As soon as the first item of waste is added, affix a "Hazardous Waste" label to the container.

[8]

The label must include:

The words "Hazardous Waste" and "Cytotoxic".[10][12]
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The full chemical name: "Purinostat". Do not use abbreviations.[8]

A clear indication of all components and their concentrations if it is a liquid solution.[9]

The date when waste was first added.[8]

Appropriate hazard symbols (e.g., Toxic).[12]

3. Storage of Waste:

Store the sealed waste containers in a designated, secure Satellite Accumulation Area (SAA)

within the laboratory.[8]

The SAA should be under the control of laboratory personnel and inspected regularly for any

signs of leakage.[8]

Ensure waste containers are kept closed at all times, except when adding waste.[8]

4. Decontamination of Empty Containers:

To be rendered non-hazardous, an empty container that held Purinostat must be triple-

rinsed with a suitable solvent (e.g., ethanol or another solvent capable of dissolving

Purinostat).[8]

The rinsate from this cleaning process is considered hazardous and must be collected and

disposed of as liquid hazardous waste.[8]

After thorough triple-rinsing, deface the original product label, and the container may be

discarded as regular laboratory glass or plastic waste.

5. Final Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste

containers.[9]

The primary method for the final disposal of cytotoxic waste is typically high-temperature

incineration.[4][11]
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Mandatory Visualization

Purinostat Disposal Workflow
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EHS or Licensed Contractor
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High-Temperature Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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